molecular formula C7H5BrClN3 B3054128 3-Bromo-7-chloro-5-methylpyrazolo[1,5-a]pyrimidine CAS No. 58347-47-0

3-Bromo-7-chloro-5-methylpyrazolo[1,5-a]pyrimidine

Cat. No.: B3054128
CAS No.: 58347-47-0
M. Wt: 246.49 g/mol
InChI Key: UWDQBDDYGGYXPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Bromo-7-chloro-5-methylpyrazolo[1,5-a]pyrimidine is a chemical compound with the linear formula C7H5N3Cl1Br1 . It is part of the pyrazolo[1,5-a]pyrimidine (PP) derivatives, which are a large family of N-heterocyclic compounds that have significant impact in medicinal chemistry .


Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives has been widely studied. Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold . For instance, a copper-catalyzed approach has been used to synthesize a wide range of triazole-linked glycohybrids derived from pyrazolo[1,5-a]pyrimidines .


Molecular Structure Analysis

The pyrazolo[1,5-a]pyrimidine structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings . The SMILES string for this compound is BrC1=C2N(C(Cl)=CC©=N2)N=C1 .


Chemical Reactions Analysis

The synthetic transformations involving this motif still represent a research priority regarding the process efficiency, environmental impact, and the study of its multiple applications . These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds .


Physical and Chemical Properties Analysis

This compound is a powder . Its molecular weight is 246.49 g/mol .

Scientific Research Applications

Regio-Orientation in Structure Assignment

The molecule 3-Bromo-7-chloro-5-methylpyrazolo[1,5-a]pyrimidine, a pyrazolo[1,5-a]pyrimidine derivative, plays a significant role in the scientific understanding of regio-orientation and regioselectivity in chemical reactions. The study by Mohamed and Mahmoud (2019) discusses the nucleophilicity of the exocyclic NH2 group and endocyclic NH in aminopyrazoles, which causes literature controversy associated with regio-orientation of substituents on the pyrimidine ring. This review highlights the importance of understanding the regio-orientation in the synthesis and structure assignment of pyrazolo[1,5-a]pyrimidines, providing valuable insights into the chemical behavior of such compounds (Mohamed & Mahmoud, 2019).

Pyranopyrimidine Core as a Key Precursor

Pyranopyrimidine, closely related to pyrazolo[1,5-a]pyrimidine, is recognized for its extensive application in medicinal and pharmaceutical industries. Parmar, Vala, and Patel (2023) emphasize the importance of the pyranopyrimidine core, particularly 5H-pyrano[2,3-d]pyrimidine scaffolds, due to their broader synthetic applications and bioavailability. The review covers synthetic pathways and the use of various hybrid catalysts in the synthesis of pyranopyrimidine derivatives, revealing the molecule's versatility and applicability in the development of lead molecules (Parmar, Vala, & Patel, 2023).

Medicinal Aspects and Synthetic Strategies

The pyrazolo[1,5-a]pyrimidine scaffold, including derivatives like this compound, is identified as a privileged heterocycle in drug discovery due to its broad range of medicinal properties. Cherukupalli et al. (2017) outline the significant biological properties and structure-activity relationship (SAR) studies of pyrazolo[1,5-a]pyrimidine derivatives. This comprehensive review sheds light on the medicinal significance and the potential of this scaffold in developing drug candidates, emphasizing its relevance in the field of medicinal chemistry (Cherukupalli et al., 2017).

Pyrimidine Derivatives in Medicinal Chemistry

Pyrimidine derivatives, including this compound, are extensively studied for their pharmacological effects. The review by Chiriapkin (2022) provides a comprehensive analysis of pyrimidine derivatives used in medical practice, highlighting their diverse pharmacological activities such as antiviral, psychotropic, antimicrobial, antitumor, and antifungal properties. This systematic analysis underscores the potential of pyrimidine derivatives as scaffolds for developing new biologically active compounds, further establishing the significance of this compound in scientific research (Chiriapkin, 2022).

Mechanism of Action

While the specific mechanism of action for 3-Bromo-7-chloro-5-methylpyrazolo[1,5-a]pyrimidine is not mentioned in the search results, pyrazolo[1,5-a]pyrimidine derivatives have been highlighted for their anticancer potential and enzymatic inhibitory activity .

Future Directions

The future directions for research on 3-Bromo-7-chloro-5-methylpyrazolo[1,5-a]pyrimidine and related compounds could involve minimizing synthesis pathways, employing cheap reagents, and developing processes that prevent or reduce waste production . Additionally, the promising potential of these compounds as candidates for further anticancer therapeutic exploration has been highlighted .

Properties

IUPAC Name

3-bromo-7-chloro-5-methylpyrazolo[1,5-a]pyrimidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5BrClN3/c1-4-2-6(9)12-7(11-4)5(8)3-10-12/h2-3H,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UWDQBDDYGGYXPJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC2=C(C=NN2C(=C1)Cl)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5BrClN3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10484054
Record name Pyrazolo[1,5-a]pyrimidine, 3-bromo-7-chloro-5-methyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10484054
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

246.49 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

58347-47-0
Record name Pyrazolo[1,5-a]pyrimidine, 3-bromo-7-chloro-5-methyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10484054
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-bromo-7-chloro-5-methylpyrazolo[1,5-a]pyrimidine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
3-Bromo-7-chloro-5-methylpyrazolo[1,5-a]pyrimidine
Reactant of Route 2
Reactant of Route 2
3-Bromo-7-chloro-5-methylpyrazolo[1,5-a]pyrimidine
Reactant of Route 3
3-Bromo-7-chloro-5-methylpyrazolo[1,5-a]pyrimidine
Reactant of Route 4
3-Bromo-7-chloro-5-methylpyrazolo[1,5-a]pyrimidine
Reactant of Route 5
Reactant of Route 5
3-Bromo-7-chloro-5-methylpyrazolo[1,5-a]pyrimidine
Reactant of Route 6
3-Bromo-7-chloro-5-methylpyrazolo[1,5-a]pyrimidine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.